Cas no 32121-59-8 (Benzeneacetonitrile, a-(phenylthio)-)

• Product Name: Benzeneacetonitrile, a-(phenylthio)-
• CAS No: 32121-59-8
• MF: C₁₄H₁₁NS
• MW: 225.308841943741
• CID: 316273
• PubChem ID: 303970
• Update Time: 2025-04-19

Benzeneacetonitrile, a-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(phenylthio)-
• 2-phenyl-2-phenylsulfanylacetonitrile
• 2-phenyl-2-(phenylthio)acetonitrile
• benzeneacetonitrile, alpha-(phenylthio)-
• Phenyl(phenylsulfanyl)acetonitrile
• Phenyl(phenylthio)acetonitrile
• Maybridge3_004391
• NSC-194635
• IDI1_015778
• SR-01000642241-1
• AKOS030583616
• AKOS000282740
• CCG-53051
• NSC 194635
• HMS1443H13
• 2-phenyl-2-phenylsulfanyl-acetonitrile
• 32121-59-8
• NSC194635

• Inchi： 1S/C14H11NS/c15-11-14(12-7-3-1-4-8-12)16-13-9-5-2-6-10-13/h1-10,14H
• InChI Key： LHZILUWPIODFGI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 225.06133
• Monoisotopic Mass: 225.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 350.1°Cat760mmHg
• Flash Point: 165.5°C
• Refractive Index: 1.634
• PSA: 23.79
• LogP: 4.04358